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Compound of Interest

2-(Carboxymethylthio)-4,6-
Compound Name:
dimethylpyrimidine monohydrate

Cat. No.: B1584074

An In-depth Technical Guide to 2-[(4,6-Dimethylpyrimidin-2-yl)sulfanyl]acetic Acid (CAS 55749-
30-9)

Introduction

2-[(4,6-Dimethylpyrimidin-2-yl)sulfanyl]acetic acid, registered under CAS number 55749-30-9,
is a pyrimidine derivative that holds potential as a versatile building block in medicinal
chemistry and materials science. Its structure incorporates a reactive carboxylic acid moiety
and a dimethylpyrimidine core, which is a common scaffold in biologically active compounds.
This guide provides a comprehensive overview of its chemical structure, physicochemical
properties, a detailed synthetic protocol, and analytical characterization methods. Furthermore,
it explores the potential applications of this compound as a precursor for the synthesis of novel
molecules with therapeutic or industrial relevance, based on the known activities of structurally
related compounds. This document is intended for researchers and professionals in drug
discovery and chemical development, offering both foundational knowledge and practical
insights into the utilization of this chemical entity.

Chemical Structure and Physicochemical Properties

The chemical identity of the compound with CAS number 55749-30-9 is 2-[(4,6-
Dimethylpyrimidin-2-yl)sulfanyl]acetic acid. It is also known by other names such as 2-
(Carboxymethylthio)-4,6-dimethylpyrimidine.[1][2] Some commercial sources supply it as a
monohydrate.[2][3][4]
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The structure consists of a pyrimidine ring substituted with two methyl groups at positions 4 and
6, and a thioacetic acid group at position 2. The presence of the thiol linkage and the carboxylic
acid group are key to its reactivity and potential for further chemical modification.

Molecular Structure:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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